Cas no 1017141-75-1 (3-(4-Fluorophenyl)-4-methylpentanoic acid)

• Product Name: 3-(4-Fluorophenyl)-4-methylpentanoic acid
• CAS No: 1017141-75-1
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• MDL: MFCD09889707
• CID: 3161401
• Update Time: 2025-04-21

3-(4-Fluorophenyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)-4-methylpentanoic acid

• MDL： MFCD09889707
• Inchi： 1S/C12H15FO2/c1-8(2)11(7-12(14)15)9-3-5-10(13)6-4-9/h3-6,8,11H,7H2,1-2H3,(H,14,15)
• InChI Key： LHCLRXALVOLDLT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(F)C=C1)C(C)C

Computed Properties

• Exact Mass: 210.105608g/mol
• Monoisotopic Mass: 210.105608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.24g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų